Cas no 109333-32-6 (Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-)

Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro- structure
109333-32-6 structure
Product Name:Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
CAS No:109333-32-6
MF:C12H4Br2Cl2O2
MW:410.872960090637
CID:173097
PubChem ID:176111
Update Time:2025-04-19

Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
    • 2,8-dibromo-3,7-dichlorodibenzo-p-dioxin
    • NS00006063
    • CHEMBL137408
    • Dibenzodioxin, 2,8-dibromo-, 1,7-dichloro-
    • MYVLLYZAJKDZST-UHFFFAOYSA-N
    • 109333-32-6
    • BDBM50408372
    • DTXSID00148895
    • Inchi: 1S/C12H4Br2Cl2O2/c13-5-1-9-11(3-7(5)15)18-12-4-8(16)6(14)2-10(12)17-9/h1-4H
    • InChI Key: MYVLLYZAJKDZST-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Br)Cl

Computed Properties

  • Exact Mass: 407.79552
  • Monoisotopic Mass: 407.796
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 2.009
  • Boiling Point: 448.1°Cat760mmHg
  • Flash Point: 224.8°C
  • Refractive Index: 1.683
  • PSA: 18.46
  • LogP: 6.41640
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